Cas no 148254-61-9 (Benzenemethanol, 3-bromo-4,5-dimethyl-)

• Product Name: Benzenemethanol, 3-bromo-4,5-dimethyl-
• CAS No: 148254-61-9
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 3777455
• PubChem ID: 53870415
• Update Time: 2025-06-28

Benzenemethanol, 3-bromo-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-4,5-dimethyl-
• (3-bromo-4,5-dimethylphenyl)methanol
• SCHEMBL9369186
• 148254-61-9

• Inchi： InChI=1S/C9H11BrO/c1-6-3-8(5-11)4-9(10)7(6)2/h3-4,11H,5H2,1-2H3
• InChI Key： HCSPJPKCADDDEW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 213.99933Da
• Monoisotopic Mass: 213.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol, 3-bromo-4,5-dimethyl-

Benzenemethanol, 3-bromo-4,5-dimethyl- (CAS No. 148254-61-9): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, 3-bromo-4,5-dimethyl-, identified by its Chemical Abstracts Service number (CAS No. 148254-61-9), is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its brominated and dimethyl-substituted benzene ring coupled with a methanol side chain, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural uniqueness of Benzenemethanol, 3-bromo-4,5-dimethyl- lies in its aromatic core, which is modified by bromine atoms at the 3-position and methyl groups at the 4- and 5-positions. This specific arrangement not only imparts unique electronic properties but also makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the hydroxymethyl group (−CH₂OH) further enhances its reactivity, enabling various functionalization strategies that are crucial in medicinal chemistry.

In recent years, the compound has been explored for its potential in the development of novel pharmaceuticals. Its brominated aromatic system is particularly interesting because bromine substituents are often employed in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of Benzenemethanol, 3-bromo-4,5-dimethyl- is its utility as a building block for more intricate scaffolds. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, given the importance of kinases in various disease pathways. The methanol side chain provides a handle for further derivatization, allowing chemists to introduce additional functional groups that can modulate binding affinity and selectivity.

The synthesis of Benzenemethanol, 3-bromo-4,5-dimethyl- itself is a testament to the advances in synthetic methodologies. Modern approaches often involve multi-step sequences that highlight the power of transition metal catalysis and orthogonal functional group transformations. The synthesis typically begins with the bromination of a suitable precursor followed by selective methylation at the desired positions. The final step often involves the introduction of the hydroxymethyl group through reduction or nucleophilic addition reactions.

The role of computational chemistry in understanding and optimizing the properties of Benzenemethanol, 3-bromo-4,5-dimethyl- cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, optimize reaction conditions, and even design novel derivatives with improved characteristics. These computational tools are particularly valuable when experimental access is limited or when screening large libraries of compounds is necessary.

In conclusion, Benzenemethanol, 3-bromo-4,5-dimethyl- (CAS No. 148254-61-9) represents a fascinating compound with broad applications in chemical research and pharmaceutical development. Its unique structural features make it an invaluable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to evolve, this compound is likely to play an even greater role in discovering new therapeutic agents and advancing our understanding of molecular interactions.